Cas no 272770-04-4 (5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one)

• Product Name: 5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• CAS No: 272770-04-4
• MF: C₁₇H₁₅ClN₂O₂
• MW: 314.766203165054
• CID: 5850466
• PubChem ID: 2824987
• Update Time: 2025-06-08

5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorobenzoyl)-4-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,4]diazepin-2-one
• 2H-1,5-Benzodiazepin-2-one, 5-(2-chlorobenzoyl)-1,3,4,5-tetrahydro-4-methyl-
• AKOS001735583
• Z223165824
• SR-01000528630-1
• AKOS016335203
• 272770-04-4
• HMS666A19
• SR-01000528630
• ChemDiv1_027827
• 5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• F0908-3142
• 5-(2-chlorobenzoyl)-4-methyl-4,5-dihydro-1H-benzo[b][1,4]diazepin-2(3H)-one
• 5-(2-chlorobenzoyl)-4-methyl-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• 5-(2-chlorobenzoyl)-4-methyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one (A10)
• Oprea1_673737
• BDBM222422

• Inchi： 1S/C17H15ClN2O2/c1-11-10-16(21)19-14-8-4-5-9-15(14)20(11)17(22)12-6-2-3-7-13(12)18/h2-9,11H,10H2,1H3,(H,19,21)
• InChI Key： GLDJTIBYIWYOML-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2N(C(=O)C2=CC=CC=C2Cl)C(C)CC1=O

Computed Properties

• Exact Mass: 314.0822054g/mol
• Monoisotopic Mass: 314.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 525.3±50.0 °C(Predicted)
• pka: 14.48±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

5-(2-Chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one (CAS No. 272770-04-4): An Overview

5-(2-Chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one (CAS No. 272770-04-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further research and development in various medical fields.

The chemical structure of 5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one includes a benzodiazepine core with specific substituents that contribute to its unique properties. The presence of a 2-chlorobenzoyl group and a 4-methyl group on the benzodiazepine ring system imparts specific pharmacological effects and enhances its biological activity. These structural modifications have been shown to influence the compound's binding affinity to various receptors and its overall efficacy in different biological systems.

Recent studies have focused on the potential therapeutic applications of 5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one. One of the key areas of interest is its role as an anxiolytic agent. Benzodiazepines are well-known for their ability to reduce anxiety by modulating the GABAergic system in the brain. Research has demonstrated that this compound exhibits potent anxiolytic effects in animal models, suggesting its potential use in the treatment of anxiety disorders.

In addition to its anxiolytic properties, 5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one has also shown promise in the treatment of neurological disorders. Studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable candidate for the development of new therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a relatively long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring effective and convenient therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

The synthesis of 5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one involves several steps and requires careful optimization to achieve high yields and purity. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the condensation of 4-methylbenzodiazepine with 2-chlorobenzoyl chloride followed by cyclization to form the final product. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 5-(2-chlorobenzoyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one (CAS No. 272770-04-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.